4-(3,4-Dichlorophenoxy)piperidine

• IUPAC Name: 4-(3,4-dichlorophenoxy)piperidine
• InChI: InChI=1S/C11H13Cl2NO/c12-10-2-1-9(7-11(10)13)15-8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: DQNSSLUVUXZLEO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C11H13Cl2NO
• DSSTOX Substance ID: DTXSID80395663
• Molecular Weight: 246.13 g/mol
• CAS No.: 245057-73-2

Description

4-(3,4-Dichlorophenoxy)piperidine is an organic compound with the molecular formula C11H13Cl2NO. It is commonly used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The compound is characterized by the presence of a piperidine ring substituted with a 3,4-dichlorophenoxy group, which imparts unique chemical properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4-Dichlorophenoxy)piperidine typically involves the reaction of piperidine with 3,4-dichlorophenol. The reaction proceeds as follows:

Reaction: Piperidine reacts with 3,4-dichlorophenol to form this compound.

Crystallization and Drying: The product is crystallized from the reaction mixture and dried to obtain the final compound.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory-scale synthesis but are optimized for larger-scale operations. These methods often involve continuous flow reactors and automated crystallization processes to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-(3,4-Dichlorophenoxy)piperidine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the electron-withdrawing dichlorophenoxy group.

Oxidation and Reduction: It can undergo oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include alkyl halides and nucleophiles such as amines and thiols. Typical conditions involve the use of polar aprotic solvents like dimethyl sulfoxide (DMSO) and temperatures ranging from room temperature to 100°C.

Oxidation and Reduction: Oxidizing agents such as potassium permanganate (KMnO4) and reducing agents like lithium aluminum hydride (LiAlH4) are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield a substituted piperidine derivative .

Scientific Research Applications

4-(3,4-Dichlorophenoxy)piperidine has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of biological pathways and mechanisms, particularly those involving piperidine derivatives.

Medicine: It serves as a precursor for the synthesis of drugs with potential therapeutic applications, such as antiviral and antibacterial agents.

Industry: The compound is used in the production of pesticides and other agrochemicals.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorophenoxy)piperidine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of various enzymes and receptors, depending on its chemical structure and the presence of the dichlorophenoxy group . The exact molecular targets and pathways involved vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-(2,4-Dichlorophenoxy)piperidine
• 4-(3,5-Dichlorophenoxy)piperidine
• 4-(3,4-Difluorophenoxy)piperidine

Uniqueness

4-(3,4-Dichlorophenoxy)piperidine is unique due to the specific positioning of the chlorine atoms on the phenoxy group, which imparts distinct chemical properties and reactivity. This makes it particularly useful in the synthesis of certain pharmaceuticals and agrochemicals that require these specific characteristics .

Synthesis routes and methods I

Procedure details

A thin slurry of 4-hydroxypiperidine (50 g, 494 mmol) in THF (200 ml) was added to a stirred suspension of potassium tert-butoxide (110.9 g, 990 mmol) in THF (650 ml) at room temperature and washed in with THF (50 ml). The resultant mixture was stirred under nitrogen for 20 minutes. 1,2-Dichloro-4-fluorobenzene (98 g, 594 mmol) was added and the resultant mixture heated at reflux for 90 minutes. The reaction mixture was cooled to room temperature and water (500 ml) added. The layers were separated and the solvent removed from the organic fraction. The material was then partitioned between MTBE and 10% aqueous citric acid solution. The layers separated and the aqueous layer washed with further MTBE (2×250 ml). The aqueous phase was basified to pH>10 by addition of 10N NaOH solution and the product extracted with iso-propyl acetate (2×30 ml). The organics were washed with brine (300 ml), dried over magnesium sulfate, filtered and concentrated under vacuum to yield the sub-title compound as a dark oil which was used as such in the next step (109.1 g, 90%).

Synthesis routes and methods II

Procedure details

4-Hydroxypiperidine (50 g, 494 mmol) was added portionwise to a stirred suspension of potassium tert-butoxide (110.9 g, 990 mmol) in THF (900 ml) at room temperature and under nitrogen. The mixture was heated at reflux and 1,2-dichloro-4-fluorobenzene (98 g, 594 mmol) added dropwise over 30 minutes. The mixture was sired at reflux for another 1 hour then cooled down to room temperature, diluted with ethyl acetate (500 ml) and washed with water (500 ml). The organic phase was diluted further with ethyl acetate (500 ml) and extracted with 1M hydrochloric acid (200 ml), The aqueous extract was adjusted to pH>10 by addition of a solution of sodium hydroxide and extracted twice with tert-butylmethyl ether (750 ml). The organic extracts were dried over magnesium sulfate, filtered and concentrated under vacuum to yield the sub-title compound as a dark oil which was used as such in the next step.